Cas no 174667-12-0 (1-(2-Ethoxy-2-oxoethyl)-1H-indole-2-carboxylic acid)

1-(2-Ethoxy-2-oxoethyl)-1H-indole-2-carboxylic acid is a specialized indole derivative with a carboxyl group at the 2-position and an ethoxycarbonylmethyl substituent on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active indole-based scaffolds. Its structural features, including the reactive carboxylic acid and ester functionalities, enable further derivatization for applications in medicinal chemistry and materials science. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it suitable for use in cross-coupling reactions, amide formations, and other transformations to access complex heterocyclic systems.

1-(2-Ethoxy-2-oxoethyl)-1H-indole-2-carboxylic acid structure

174667-12-0 structure

Product Name:1-(2-Ethoxy-2-oxoethyl)-1H-indole-2-carboxylic acid

CAS No:174667-12-0

MF:C₁₃H₁₃NO₄

MW:247.246623754501

CID:1094031

PubChem ID:21942335

Update Time:2025-09-26

1-(2-Ethoxy-2-oxoethyl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2-Ethoxy-2-oxoethyl)-1H-indole-2-carboxylic acid
- 1-(2-ethoxy-2-oxoethyl)indole-2-carboxylic acid
- 1-Ethoxycarbonylmethylindole-2-carboxylic acid
- 1-(2-Ethoxy-2-oxoethyl)-1H-indole-2-carboxylicacid
- 1H-Indole-1-acetic acid, 2-carboxy-, 1-ethyl ester
- 174667-12-0
- SCHEMBL7256497
- XAWCWJSRDDSGQT-UHFFFAOYSA-N
- Inchi： 1S/C13H13NO4/c1-2-18-12(15)8-14-10-6-4-3-5-9(10)7-11(14)13(16)17/h3-7H,2,8H2,1H3,(H,16,17)
- InChI Key： XAWCWJSRDDSGQT-UHFFFAOYSA-N
- SMILES： O(CC)C(CN1C(C(=O)O)=CC2C=CC=CC1=2)=O

Computed Properties

Exact Mass: 247.08445790g/mol
Monoisotopic Mass: 247.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 68.5Å²

1-(2-Ethoxy-2-oxoethyl)-1H-indole-2-carboxylic acid Pricemore >>

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